Cas no 502180-39-4 (4-Pentenoic acid, 2-(phenylmethylene)-, (2E)-)

• Product Name: 4-Pentenoic acid, 2-(phenylmethylene)-, (2E)-
• CAS No: 502180-39-4
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 1563336
• Update Time: 2024-08-24

4-Pentenoic acid, 2-(phenylmethylene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-(phenylmethylene)-, (2E)-
• (2E)-2-(Phenylmethylene)-4-pentenoic acid

• Inchi： 1S/C12H12O2/c1-2-6-11(12(13)14)9-10-7-4-3-5-8-10/h2-5,7-9H,1,6H2,(H,13,14)/b11-9+
• InChI Key： BXCGGNLNNHXNIE-PKNBQFBNSA-N
• SMILES： C(O)(=O)/C(=C/C1=CC=CC=C1)/CC=C

Computed Properties

• Exact Mass: 188.08376

Experimental Properties

• Density: 1.110±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 328.1±21.0 °C(Predicted)
• PSA: 37.3
• pka: 4.58±0.10(Predicted)